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8-Bromooctanoic acid GHS hazard classification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

GHS Hazard Classification Summary

The GHS classification for 8-Bromooctanoic acid is consistent across multiple chemical suppliers and

databases [1] [2] [3].

GHS Element Classification
Pictogram GHSO05 "Corrosion” [1] [2] [4]
Signal Word Danger [1] [2] [4]

| Hazard Statements (H-Codes) | H314: Causes severe skin burns and eye damage [2] [5] [4]. H290: May
be corrosive to metals [2]. | | Hazard Class | « Skin Corrosion/Irritation, Category 1B [1] ¢ Corrosive to

Metals, Category 1 [2] |

Precautionary and Response Measures

For safe handling, the following precautionary (P-Codes) and first aid measures are recommended.

Category Statements
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| Precautionary Statements (Prevention) | P260: Do not breathe dusts or mists [2] [5]. P264: Wash skin
thoroughly after handling [2]. P280: Wear protective gloves/ protective clothing/ eye protection/ face
protection [2] [5]. | | Precautionary Statements (Response) | P301+P330+P331: IF SWALLOWED: Rinse
mouth. Do NOT induce vomiting [2]. P303+P361+P353: IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with water/shower [2]. P304+P340+P310: IF INHALED: Remove person
to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/doctor [2].
P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER/doctor [2] [5]. | |
Precautionary Statements (Storage/Disposal) | P405: Store locked up [2]. P501: Dispose of

contents/container to an approved waste disposal plant [2]. |

Storage and Handling Protocols

For researchers handling this material, the following storage, personal protective equipment (PPE), and first

aid protocols are critical.

Aspect Recommendation

| Storage Conditions | * Store in a corrosive-resistant container with a resistant inner liner [2]. « Keep
sealed in a dry environment [3] [4]. Some suppliers recommend refrigerated storage (0-10°C) [2]. | |
Personal Protective Equipment (PPE) | - Eye and Face Protection: Use eyeshields and faceshields [1] [4].
* Hand Protection: Wear protective gloves [1] [2]. « Respiratory Protection: Use a type P3 (EN 143)
respirator cartridges [1] [4]. | | Transport Information | « UN Number: UN 3261 [2] [5] * Hazard Class: 8
(Corrosive) [2] [4] « Packing Group: III (Note: One source lists Packing Group II, but III is more common)

[2] [5] [4]]

Hazard Communication Diagram

The diagram below illustrates the logical relationship between the identified hazards of 8-Bromooctanoic

acid and the corresponding GHS communication elements, which form the foundation of its safety label.
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GHS Hazard Communication Logic

Gdentified Hazards)

Hazard Classification

» Skin Corrosion, Cat. 1B
» Corrosive to Metals, Cat. 1

GHS Pictogram Signal Word Hazard Statement
GHSO05: Corrosion Danger H314: Causes severe skin burns and eye damage

eads to

Precautionary Statement
P280, P305+P351+P338, etc.

Click to download full resolution via product page

GHS hazard communication logic flow

Experimental Safety Note

When using 8-Bromooctanoic acid in experimental protocols, its properties as a solid at room temperature
(melting point 35-37°C) and slight solubility in water require careful risk assessment [3] [4]. All weigh-out
and handling procedures should be conducted in a certified fume hood to prevent inhalation of dusts or mists,

as indicated by precautionary statement P260 [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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